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Compound of Interest

Compound Name: alisol C 23-acetate

Cat. No.: B1254859 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for alisol C
23-acetate, a protostane-type triterpenoid isolated from the rhizome of Alisma orientale.[1][2]

The information presented herein is intended to support research and development activities

involving this natural product.

Molecular Structure and Properties
Alisol C 23-acetate has the systematic name 11β-hydroxy-24,25-epoxy-3,16-oxo-protost-

13(17)-en-23-yl acetate.[1][2] Its molecular formula is C₃₂H₄₈O₆, with a molecular weight of

528.72 g/mol .[3]

Spectroscopic Data
The structural elucidation of alisol C 23-acetate has been achieved through various

spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and

Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique for determining the structure of organic

molecules. The ¹³C NMR data for alisol C 23-acetate, recorded in CDCl₃ at 100 MHz, are

presented in Table 1.[4][5] While a complete assigned ¹H NMR spectrum is not readily available
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in the cited literature, the analysis of ¹H NMR data was crucial for the structural confirmation of

this compound.[6]

Table 1: ¹³C NMR Spectroscopic Data for Alisol C 23-acetate (100 MHz, CDCl₃)[1][4][5]

Atom No.
Chemical Shift (δ)
ppm

Atom No.
Chemical Shift (δ)
ppm

1 31.1 17 138.2

2 33.7 18 23.2

3 218.6 19 25.7

4 47.1 20 26.9

5 48.6 21 20.3

6 20.2 22 35.3

7 35.0 23 71.9

8 40.3 24 64.9

9 49.0 25 58.7

10 37.1 26 20.0

11 69.8 27 24.8

12 35.8 28 29.7

13 176.3 29 19.5

14 49.7 30 23.2

15 45.9 31 169.6

16 207.2 32 21.5

Mass Spectrometry (MS)
Mass spectrometry provides information about the mass-to-charge ratio of ions, allowing for the

determination of molecular weight and elemental composition. The proposed fragmentation
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pathway of alisol C 23-acetate has been studied to aid in its identification.

Table 2: Mass Spectrometry Data for Alisol C 23-acetate

Parameter Value Reference

Molecular Formula C₃₂H₄₈O₆ [3]

Molecular Weight 528.73 [1]

Experimental Protocols
Isolation of Alisol C 23-acetate
The isolation of alisol C 23-acetate from the rhizome of Alisma orientale involves a multi-step

extraction and purification process.[1][4]

Extraction: Dried and powdered rhizome of Alisma orientale (5.0 kg) is extracted three times

with 95% ethanol at room temperature.[4]

Solvent Removal: The solvent is removed by evaporation under reduced pressure.[4]

Fractionation: The resulting residue is fractionated with chloroform.[4]

Column Chromatography (Initial): The chloroform fraction residue is subjected to column

chromatography on silica gel, eluting with a petroleum ether-ethanol mixture.[4]

Column Chromatography (Purification): The crude compound is further purified by column

chromatography on silica gel using a petroleum ether-acetone mixture.[4]

Recrystallization: The pure compound is obtained by recrystallization from a petroleum ether-

acetone (2:1) mixture, yielding 140 mg of alisol C 23-acetate.[4]

Spectroscopic Analysis
NMR Spectroscopy: ¹³C NMR spectra were recorded on a spectrometer at 100 MHz using

deuterated chloroform (CDCl₃) as the solvent.[1][4][5]
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Mass Spectrometry: While specific instrumental parameters for alisol C 23-acetate were not

detailed in the search results, analysis is typically performed using techniques such as

Electrospray Ionization (ESI) for ionization.

Workflow Visualization
The following diagram illustrates the general workflow for the isolation and spectroscopic

analysis of a natural product like alisol C 23-acetate.
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Caption: Workflow for the isolation and structural elucidation of alisol C 23-acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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